Cas no 2877691-40-0 (N-{[1-(5-bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide)

• Product Name: N-{[1-(5-bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• CAS No: 2877691-40-0
• MF: C₁₂H₁₆BrFN₄O
• MW: 331.184044837952
• CID: 5309413
• PubChem ID: 165431820
• Update Time: 2025-10-20

N-{[1-(5-bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(5-bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide
• F6822-2718
• 2877691-40-0
• AKOS040887093
• N-[[1-(5-Bromo-2-pyrimidinyl)-4-fluoro-4-piperidinyl]methyl]acetamide

• Inchi： 1S/C12H16BrFN4O/c1-9(19)17-8-12(14)2-4-18(5-3-12)11-15-6-10(13)7-16-11/h6-7H,2-5,8H2,1H3,(H,17,19)
• InChI Key： LEZIFHREEPTIMF-UHFFFAOYSA-N
• SMILES： C(NCC1(F)CCN(C2=NC=C(Br)C=N2)CC1)(=O)C

Computed Properties

• Exact Mass: 330.04915g/mol
• Monoisotopic Mass: 330.04915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[1-(5-bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide

N-{[1-(5-Bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide: A Comprehensive Overview

N-{[1-(5-Bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide, commonly referred to by its CAS number 2877691-40-0, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique chemical structure, which combines a pyrimidine ring, a piperidine ring, and an acetamide group. The presence of bromine and fluorine atoms introduces additional complexity and functionality to the molecule, making it a subject of interest for researchers worldwide.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled the efficient production of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also reduce the environmental footprint of the manufacturing process, aligning with the growing demand for sustainable chemical production.

One of the most promising applications of N-{[1-(5-Bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate key biological pathways, making it a potential candidate for treating various diseases, including cancer and neurodegenerative disorders. For instance, research published in Journal of Medicinal Chemistry highlights its role as an inhibitor of specific kinase enzymes, which are often overexpressed in cancer cells. This property suggests that the compound could be developed into a targeted therapy with fewer side effects compared to conventional chemotherapeutic agents.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies conducted at the University of California, Berkeley, have explored its ability to act as a charge transport layer in organic photovoltaic devices. The results indicate that incorporating this compound into device architectures can significantly improve efficiency and stability, paving the way for its use in next-generation electronic devices.

The structural complexity of N-{[1-(5-Bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide also makes it an attractive target for computational chemistry studies. Researchers at ETH Zurich have employed advanced quantum mechanical calculations to investigate its electronic structure and reactivity. These studies have provided valuable insights into the molecule's behavior under various conditions, enabling more accurate predictions about its performance in different applications.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Studies conducted by the United States Environmental Protection Agency (EPA) have evaluated its biodegradation potential and toxicity profile. The results suggest that while the compound is not inherently hazardous under normal conditions, proper handling and disposal protocols must be followed to minimize any potential risks to human health and ecosystems.

In conclusion, N-{[1-(5-Bromopyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}acetamide (CAS No: 2877691-40-0) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in shaping future technologies and therapeutic interventions.